Cas no 22611-34-3 (Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI))

• Product Name: Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI)
• CAS No: 22611-34-3
• MF: C₂₀H₂₆O₇
• MW: 378.416246891022
• CID: 268742
• PubChem ID: 73154
• Update Time: 2025-04-19

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI)
• chaparrinone
• (1beta,11beta,12alpha)-1,11,12-Trihydroxy-11,20-epoxypicras-3-ene-2,16-dione
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1.beta.,11.beta.,12.alpha.)-
• picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1beta,11beta,12alpha)-
• TCMDC-142261
• (1S, 4R, 5R, 6R, 7S, 11R, 13S, 17S, 18S, 19R)-4, 5, 17-trihydroxy-6, 14, 18-trimethyl-3, 10-dioxapentacyclo[9.8.0.01, 7.04, 19.013, 18]nonadec-14-ene-9, 16-dione
• trihydroxy(trimethyl)[?]dione
• NS00093826
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-,[1.beta.,11.beta.,12.alpha.]
• (-)-Chaparrinone
• E80179
• SCHEMBL1276897
• CHAPARRINONE B810280K028
• NSC 288754
• Q27106141
• CHEBI:3578
• CHEMBL472016
• (1-beta,11-beta,12-alpha)-11,20-Epoxy-1,11,12-trihydroxypicras-3-ene-2,16-dione
• C08757
• NSC-288754
• HY-N12151
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1-beta,11-beta,12-alpha)-
• 22611-34-3
• (1S,4R,5R,6R,7S,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-9,16-dione
• CS-0892530
• DTXSID80945268
• Picras-3-ene-2, 11,20-epoxy-1,11,12-trihydroxy-, (1.beta.,11.beta.,12.alpha.)-
• NSC288754
• 1,11,12-Trihydroxy-11,20-epoxypicras-3-ene-2,16-dione

• Inchi： 1S/C20H26O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,9-11,13,15-17,23-25H,5-7H2,1-3H3/t9-,10+,11+,13-,15-,16-,17-,18-,19-,20+/m1/s1
• InChI Key： VLYMLZRDCSQUQF-RZUZYEBMSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3CC(=O)O4)O)O)O)=O

Computed Properties

• Exact Mass: 378.168
• Monoisotopic Mass: 378.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.45
• Boiling Point: 626.1°Cat760mmHg
• Flash Point: 224.9°C
• Refractive Index: 1.627
• PSA: 113.29000
• LogP: 0.16620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids